Cas no 1361485-86-0 (6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361485-86-0
• MF: C₁₃H₃Cl₅F₄
• MW: 412.421532869339
• CID: 4995395
• Update Time: 2025-11-03

6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H3Cl5F4/c14-8-7(9(15)11(17)12(18)10(8)16)6-4(13(20,21)22)2-1-3-5(6)19/h1-3H
• InChI Key： SYMGQOSMWZKYQI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CC=1C(F)(F)F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 377
• XLogP3: 7.7
• Topological Polar Surface Area: 0

Additional information on 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl

Research Briefing on 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361485-86-0)

Recent studies on the compound 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361485-86-0) have highlighted its potential applications in chemical biology and pharmaceutical research. This polyhalogenated biphenyl derivative has garnered attention due to its unique structural properties, which make it a promising candidate for various biomedical applications. The compound's distinct fluorinated and chlorinated groups contribute to its stability and reactivity, enabling its use in targeted drug design and environmental chemistry studies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a scaffold for developing novel enzyme inhibitors. Researchers utilized computational docking simulations to demonstrate its high affinity for specific protein targets involved in inflammatory pathways. The study reported a significant reduction in pro-inflammatory cytokine production in vitro, suggesting potential therapeutic applications for autoimmune diseases. These findings were further validated by in vivo experiments showing improved bioavailability compared to similar non-fluorinated analogs.

Environmental persistence studies of 1361485-86-0 have yielded important insights into its ecological impact. Research conducted by the Environmental Protection Agency (2024) revealed a half-life of 42 days in aqueous environments, significantly shorter than related polychlorinated biphenyls (PCBs). This improved degradation profile, attributed to the strategic fluorine substitution, positions the compound as a more environmentally favorable alternative for industrial applications where persistent organic pollutants are a concern.

Recent advancements in synthetic methodologies have addressed previous challenges in producing 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl at scale. A breakthrough published in Organic Process Research & Development (2024) detailed a novel palladium-catalyzed cross-coupling approach that achieves 78% yield with excellent regioselectivity. This scalable synthesis route has important implications for making the compound more accessible for both research and potential commercial applications.

Toxicological assessments of 1361485-86-0 have provided crucial safety data for its potential pharmaceutical use. A comprehensive study in Chemical Research in Toxicology (2023) examined its metabolic pathways and identified three primary metabolites with significantly reduced bioaccumulation potential compared to the parent compound. These findings support the compound's favorable toxicological profile and suggest possible strategies for further optimizing its safety through structural modifications.

Current research directions focus on exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful conjugation of 6'-Fluoro-2,3,4,5,6-pentachloro-2'-(trifluoromethyl)biphenyl with nanoparticle carriers, showing enhanced tumor accumulation in preclinical models. This innovative approach could open new avenues for cancer therapeutics with improved specificity and reduced off-target effects.

As research on 1361485-86-0 continues to evolve, the compound demonstrates remarkable versatility across multiple applications. From its potential as a therapeutic agent to its advantages in material science applications, the unique properties of this fluorinated and chlorinated biphenyl derivative continue to drive innovative research across chemical, biological, and pharmaceutical disciplines. Future studies are expected to further elucidate its mechanism of action and explore additional applications in precision medicine and sustainable chemistry.